molecular formula C11H13NO3 B219916 1,2-Epoxy-3-(paranitrophenyl)propane CAS No. 118584-57-9

1,2-Epoxy-3-(paranitrophenyl)propane

Cat. No.: B219916
CAS No.: 118584-57-9
M. Wt: 207.23 g/mol
InChI Key: JMIOGKAUHLHRKF-GHMZBOCLSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2-Epoxy-3-(paranitrophenyl)propane, also known as this compound, is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Hydrocarbons, Aromatic - Benzene Derivatives - Nitrobenzenes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

118584-57-9

Molecular Formula

C11H13NO3

Molecular Weight

207.23 g/mol

IUPAC Name

(2R,3R)-2-(4-nitrophenyl)-3-propyloxirane

InChI

InChI=1S/C11H13NO3/c1-2-3-10-11(15-10)8-4-6-9(7-5-8)12(13)14/h4-7,10-11H,2-3H2,1H3/t10-,11-/m1/s1

InChI Key

JMIOGKAUHLHRKF-GHMZBOCLSA-N

Isomeric SMILES

CCC[C@@H]1[C@H](O1)C2=CC=C(C=C2)[N+](=O)[O-]

SMILES

CCCC1C(O1)C2=CC=C(C=C2)[N+](=O)[O-]

Canonical SMILES

CCCC1C(O1)C2=CC=C(C=C2)[N+](=O)[O-]

Synonyms

1,2-epoxy-1-(4-nitrophenyl)pentane
1,2-epoxy-3-(paranitrophenyl)propane
ENP5

Origin of Product

United States

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